molecular formula C21H34N4O B6117359 N-butyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide

N-butyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide

Cat. No. B6117359
M. Wt: 358.5 g/mol
InChI Key: UICCZQMKQVIGMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-butyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. It is commonly known as BPC-157 and is a synthetic peptide that has been extensively studied for its potential therapeutic applications. BPC-157 has been found to have a wide range of biological effects, including promoting tissue healing, reducing inflammation, and improving angiogenesis.

Mechanism of Action

The exact mechanism of action of BPC-157 is not fully understood. However, it is believed to work by modulating the activity of growth factors and cytokines, which play a key role in tissue healing and inflammation.
Biochemical and Physiological Effects:
BPC-157 has been found to have a wide range of biochemical and physiological effects. It has been shown to promote the proliferation of fibroblasts, which are important cells involved in tissue healing. BPC-157 also reduces the production of pro-inflammatory cytokines and promotes the production of anti-inflammatory cytokines, which helps to reduce inflammation. Additionally, BPC-157 has been found to improve angiogenesis, which is the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BPC-157 in lab experiments is its ability to promote tissue healing and reduce inflammation. This makes it a valuable tool for studying the mechanisms of tissue repair and inflammation. However, one limitation of using BPC-157 is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of some experiments.

Future Directions

There are many potential future directions for research on BPC-157. One area of interest is its potential use in the treatment of inflammatory bowel disease, which is a chronic inflammatory disorder of the gastrointestinal tract. BPC-157 has been shown to reduce inflammation in animal models of inflammatory bowel disease, and further research is needed to determine its potential therapeutic applications in humans. Another area of interest is its potential use in the treatment of musculoskeletal injuries, such as tendon and ligament injuries. BPC-157 has been shown to promote tissue healing and reduce inflammation in animal models of musculoskeletal injuries, and further research is needed to determine its potential therapeutic applications in humans.
Conclusion:
BPC-157 is a synthetic peptide that has been extensively studied for its potential therapeutic applications. It has been found to promote tissue healing, reduce inflammation, and improve angiogenesis. BPC-157 has many potential future directions for research, including its use in the treatment of inflammatory bowel disease and musculoskeletal injuries. Further research is needed to fully understand the mechanisms of action of BPC-157 and its potential therapeutic applications.

Synthesis Methods

BPC-157 is synthesized using solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a resin-bound peptide chain. The final product is then cleaved from the resin and purified using high-performance liquid chromatography.

Scientific Research Applications

BPC-157 has been studied extensively for its potential therapeutic applications. It has been found to promote tissue healing and reduce inflammation in a variety of animal models. BPC-157 has also been shown to improve angiogenesis and enhance the formation of new blood vessels.

properties

IUPAC Name

N-butyl-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H34N4O/c1-2-3-10-23-21(26)19-5-4-13-25(17-19)20-8-14-24(15-9-20)16-18-6-11-22-12-7-18/h6-7,11-12,19-20H,2-5,8-10,13-17H2,1H3,(H,23,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UICCZQMKQVIGMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=O)C1CCCN(C1)C2CCN(CC2)CC3=CC=NC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H34N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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